A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations: organic plastic crystal behaviour and highly reversible lithium metal electrodeposition†
Chemical Communications Pub Date: 2007-10-17 DOI: 10.1039/B709772G
Abstract
A new family of ionic liquids based on N,N-dialkyl-3-azabicyclo[3.2.2]nonanium cations exhibits wide electrochemical windows, excellent lithium deposition-stripping behaviour and plastic crystal properties and therefore these cation structures, which are extensions from pyrrolidinium- and piperidinium-based cations, complement a set of related structures for a systematic study on the physicochemical properties of ionic liquids.
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